Cas no 1670259-98-9 ((S)-4,4-difluoro-2-methylpyrrolidine)

(S)-4,4-Difluoro-2-methylpyrrolidine is a chiral pyrrolidine derivative featuring difluoromethyl substitution at the 4-position and a methyl group at the 2-position. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its stereogenic center and the electron-withdrawing effects of the fluorine atoms, which can influence reactivity and binding properties. The difluoro substitution enhances metabolic stability and lipophilicity, making it a valuable building block for drug discovery, particularly in the design of enzyme inhibitors or bioactive molecules. Its high enantiopurity ensures precise stereochemical control in synthetic applications. The compound is typically handled under inert conditions to maintain stability.

(S)-4,4-difluoro-2-methylpyrrolidine structure

1670259-98-9 structure

Product Name:(S)-4,4-difluoro-2-methylpyrrolidine

CAS No:1670259-98-9

MF:C₅H₉F₂N

MW:121.12846827507

CID:5181176

Update Time:2025-10-19

(S)-4,4-difluoro-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

- (S)-4,4-difluoro-2-methylpyrrolidine
- Pyrrolidine, 4,4-difluoro-2-methyl-, (2S)-
- Inchi： 1S/C5H9F2N/c1-4-2-5(6,7)3-8-4/h4,8H,2-3H2,1H3/t4-/m0/s1
- InChI Key： VDZUDLHASRHRET-BYPYZUCNSA-N
- SMILES： N1CC(F)(F)C[C@@H]1C

(S)-4,4-difluoro-2-methylpyrrolidine Pricemore >>

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Bestfluorodrug	YFF00187-0.5g	(S)-4,4-difluoro-2-methylpyrrolidine	1670259-98-9	97%	0.5g	￥4060	2023-09-19
Bestfluorodrug	YFF00187-1.0g	(S)-4,4-difluoro-2-methylpyrrolidine	1670259-98-9	97%	1.0g	￥6600	2023-01-04
Bestfluorodrug	YFF00187-5.0g	(S)-4,4-difluoro-2-methylpyrrolidine	1670259-98-9	97%	5.0g	￥20360	2023-01-04
Bestfluorodrug	YFF00187-1g	(S)-4,4-difluoro-2-methylpyrrolidine	1670259-98-9	97%	1g	￥6600	2023-09-19
Bestfluorodrug	YFF00187-5g	(S)-4,4-difluoro-2-methylpyrrolidine	1670259-98-9	97%	5g	￥20360	2023-09-19
Enamine	EN300-26935617-0.05g	(2S)-4,4-difluoro-2-methylpyrrolidine	1670259-98-9	95%	0.05g	$1657.0	2023-11-13
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Enamine	EN300-26935617-0.25g	(2S)-4,4-difluoro-2-methylpyrrolidine	1670259-98-9	95%	0.25g	$1814.0	2023-11-13
Enamine	EN300-26935617-0.5g	(2S)-4,4-difluoro-2-methylpyrrolidine	1670259-98-9	95%	0.5g	$1893.0	2023-11-13
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